Cas no 70198-24-2 (undecane-1,6,11-triyl triisocyanate)

• Product Name: undecane-1,6,11-triyl triisocyanate
• CAS No: 70198-24-2
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 974757
• PubChem ID: 112380
• Update Time: 2025-04-19

undecane-1,6,11-triyl triisocyanate Chemical and Physical Properties

Names and Identifiers

• undecane-1,6,11-triyl triisocyanate
• 1,6,11-triisocyanatoundecane
• Undecane, 1,6,11-triisocyanato-
• DTXSID2072041
• 70198-24-2
• NS00037016
• EINECS 274-379-8
• SCHEMBL62816
• VAGFVLBAZGSOAC-UHFFFAOYSA-N

• Inchi： 1S/C14H21N3O3/c18-11-15-9-5-1-3-7-14(17-13-20)8-4-2-6-10-16-12-19/h14H,1-10H2
• InChI Key： VAGFVLBAZGSOAC-UHFFFAOYSA-N
• SMILES： O=C=NC(CCCCCN=C=O)CCCCCN=C=O

Computed Properties

• Exact Mass: 279.15843
• Monoisotopic Mass: 279.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 88.29